Cas no 1342067-97-3 (3,5-Diflluoro-4-(methylsulfanyl)benzoic acid)

• Product Name: 3,5-Diflluoro-4-(methylsulfanyl)benzoic acid
• CAS No: 1342067-97-3
• MF: C₈H₆F₂O₂S
• MW: 204.193848133087
• CID: 4764378
• Update Time: 2023-08-15

3,5-Diflluoro-4-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Diflluoro-4-(methylsulfanyl)benzoic acid
• 3,5-Difluoro-4-(methylthio)benzoic acid
• 3,5-difluoro-4-methylsulfanylbenzoic acid
• 3,5-Difluoro-4-(methylsulfanyl)benzoic acid
• Z0112

• Inchi： 1S/C8H6F2O2S/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： GYAPCIJKGBZQRT-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC(C(=O)O)=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6